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Compound of Interest

Compound Name: Roxadimate

Cat. No.: B014689 Get Quote

Disclaimer: The following is a high-level overview of the available information on Roxadimate.

Due to the limited publicly accessible data on this investigational compound, this document

does not constitute an in-depth technical guide. Quantitative pharmacological data, detailed

experimental protocols, and specific signaling pathways for Roxadimate are not available in

the public domain.

Introduction
Roxadimate, identified chemically as ethyl 4-(bis(2-hydroxypropyl)amino)benzoate, is an

investigational compound noted for its potential neuroprotective and radioprotective properties.

[1] Its proposed mechanism of action centers on the scavenging of free radicals, which are

highly reactive molecules that can cause significant damage to cells, contributing to a variety of

pathological conditions. This overview provides a summary of the available chemical

information and the theoretical framework for its pharmacological effects.

Chemical and Physical Properties
The basic chemical properties of Roxadimate are summarized in the table below.
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Property Value Reference

Chemical Name
ethyl 4-(bis(2-

hydroxypropyl)amino)benzoate
[1]

Synonyms Roxadimate [1]

CAS Number 58882-17-0 [1]

Molecular Formula C15H23NO4 [1][2][3]

Molecular Weight 281.35 g/mol [1][2][3]

Pharmacological Profile
Mechanism of Action: Free Radical Scavenging
The primary pharmacological activity attributed to Roxadimate is its ability to act as a free

radical scavenger. Free radicals, such as reactive oxygen species (ROS) and reactive nitrogen

species (RNS), are generated during normal metabolic processes and in response to external

stimuli like ionizing radiation.[4] An excess of these radicals leads to oxidative stress, a

condition characterized by damage to lipids, proteins, and DNA, ultimately leading to cellular

dysfunction and death.[4] Antioxidants and free radical scavengers can neutralize these

harmful molecules, thereby mitigating cellular damage.[4]

The proposed mechanism by which Roxadimate may exert its protective effects is illustrated in

the following conceptual diagram.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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